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Monophosphate Sodium Salt
CAS No.: 15718-50-0

Cat. No.: B1146860

Get Quote
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Uridine-2',3'-cyclic monophosphate (2',3'-cUMP) is a cyclic nucleotide that serves as a critical
intermediate in both the enzymatic and chemical cleavage of ribonucleic acid (RNA). While
often overshadowed by its more famous signaling counterparts, adenosine 3',5'-cyclic
monophosphate (CAMP) and guanosine 3',5'-cyclic monophosphate (cGMP), 2',3'-cUMP has
emerged as a significant molecule in its own right, particularly as a bacterial second
messenger.[1][2] This guide, tailored for researchers and drug development professionals,
provides a comprehensive overview of the sodium salt of 2',3'-cUMP, delving into its
fundamental properties, biological significance, and practical applications.

As a Senior Application Scientist, my objective is to not only present the "what" but to elucidate
the "why"—providing the causal links behind its function and the rationale for its use in
experimental design. This molecule is more than a simple catalog chemical, it is a tool for
probing the mechanisms of RNA-modifying enzymes and a key player in bacterial stress
responses.

Core Physicochemical Properties
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A thorough understanding of a molecule's properties is the foundation of its effective
application. The sodium salt of 2',3'-cUMP is typically supplied as a stable, white to off-white
solid, readily soluble in agueous solutions, which facilitates its use in a wide array of
biochemical assays.[2][3]

Property Data References
Molecular Formula CoH10N20sP+Na [31[4]
Molecular Weight 328.15 g/mol [5161[7]

CAS Number 15718-50-0 [31[41[5]
Appearance White to off-white solid [2]

Purity > 95 - 97% (HPLC) [2][8]

UV Absorbance (Amax) 262 nm in Tris-HCI, pH 7.5 [2]

Soluble in Water (250 mM),

Solubility PBS (250 mM), DMSO (250 [3]
mM)
Store at -20°C for long-term

Storage N [2][3]
stability

Biological Significance: From RNA Degradation to
Bacterial Signaling

The primary source of 2',3'-cUMP in biological systems is the degradation of RNA by specific
ribonucleases (RNases), such as RNase | in E. coli.[9] These enzymes cleave the
phosphodiester bond, leaving a 2',3'-cyclic phosphate terminus on the resulting RNA fragment
or, upon further degradation, releasing free 2',3'-cyclic nucleotide monophosphates.

Recent research has illuminated that these molecules are not merely metabolic byproducts but
active signaling molecules, especially in prokaryotes.[9][10] In bacteria like E. coli, intracellular
levels of 2',3'-cNMPs, including 2',3'-cUMP, are modulated by cellular stress and RNA flux.[10]
These nucleotides have been shown to influence critical bacterial phenotypes, most notably
biofilm formation and motility.[9][10] Elevated levels of 2',3'-cCNMPs are correlated with a
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reduction in biofilm formation, suggesting they act as signals that modulate the transition
between planktonic (free-swimming) and sessile (biofilm-associated) lifestyles.[10]

This signaling role positions 2',3'-cUMP as a fascinating target for research into bacterial
communication, stress response, and the development of novel antimicrobial strategies aimed
at disrupting biofilm-related virulence.
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Caption: Generation and signaling role of 2',3'-cUMP in bacteria.
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Applications in Research and Development

The unique properties of 2',3'-cUMP sodium salt make it a valuable tool for several research
applications:

Studying RNase Activity: As a product of certain RNase activities, 2',3'-cUMP can be used as
a standard in assays designed to quantify enzyme kinetics or screen for RNase inhibitors.

¢ Investigating Bacterial Signaling: Researchers can exogenously supply 2',3'-cUMP to
bacterial cultures to study its direct effects on gene expression, biofilm formation, and other
phenotypes, bypassing the need for genetic manipulation of RNase expression.[10]

e Enzymatic Synthesis of Oligonucleotides: It serves as a key substrate in the enzymatic
synthesis of short oligoribonucleotides, a process critical for various molecular biology
applications.[5]

e Probing Nucleotide Binding Proteins: Labeled or unlabeled 2',3'-cUMP can be used in
binding assays to identify and characterize the elusive effector proteins that mediate its
signaling functions within the cell.

Experimental Protocols: A Practical Guide

The following protocols are provided as validated starting points. As with any experimental
procedure, optimization for specific model systems and laboratory conditions is highly
encouraged.

Protocol 1: Enzymatic Synthesis of Uridine-2',3'-cyclic
Monophosphate

This protocol provides a conceptual framework for the synthesis of 2',3'-cUMP from its
corresponding 5'-monophosphate, a common laboratory procedure before commercial
availability became widespread. It relies on a dehydrating agent to facilitate the intramolecular
cyclization.

Principle: Uridine 5'-monophosphate (5-UMP) is treated with a carbodiimide, a powerful
dehydrating agent, in the presence of a proton source. This activates the phosphate group,
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allowing for a nucleophilic attack from the adjacent 2' or 3' hydroxyl group on the ribose sugar,
forming the cyclic phosphodiester bond.

Materials:

Uridine 5'-monophosphate (UMP)

N,N'-Dicyclohexylcarbodiimide (DCC)

Anhydrous Pyridine (as solvent and base)

Dowex (pyridinium form) resin

Thin Layer Chromatography (TLC) supplies

HPLC for purification
Methodology:

» Preparation: Dissolve UMP in anhydrous pyridine in a dry reaction vessel under an inert
atmosphere (e.g., nitrogen or argon). The exclusion of water is critical to prevent hydrolysis
of the activated phosphate intermediate.

» Activation: Add a molar excess of DCC to the solution. The reaction is typically stirred at
room temperature for several hours to days.

e Monitoring: The progress of the reaction can be monitored by TLC. The product, 2',3'-cUMP,
will have a different retention factor (Rf) compared to the starting material, 5'-UMP.

e Quenching & Filtration: Upon completion, a small amount of water is added to quench any
remaining DCC. The insoluble byproduct, dicyclohexylurea (DCU), is removed by filtration.

 Purification: The crude product in the pyridine solution is typically purified using ion-
exchange chromatography (e.g., a Dowex column) followed by preparative HPLC to yield the
pure sodium salt form after neutralization with a sodium source.

» Validation: The final product's identity and purity should be confirmed using techniques such
as NMR spectroscopy, mass spectrometry, and analytical HPLC.
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Protocol 2: Assay for the Effect of 2',3'-cUMP on E. coli
Biofilm Formation

Principle: This protocol utilizes a crystal violet staining method to quantify biofilm formation in a
multi-well plate format. By supplementing the growth medium with 2',3'-cUMP, its direct impact
on the ability of bacteria to form a biofilm can be assessed.

Materials:

E. coli strain of interest (e.g., K-12)
e Luria-Bertani (LB) broth

e Uridine-2',3'-cyclic Monophosphate Sodium Salt (sterile stock solution, e.g., 100 mM in
water)

o Sterile 96-well flat-bottom microtiter plates

e Crystal Violet solution (0.1% w/v)

o Ethanol (95%) or Glacial Acetic Acid (30%) for solubilization

» Plate reader capable of measuring absorbance at ~570-590 nm

Methodology:

 Inoculum Preparation: Grow an overnight culture of E. coli in LB broth at 37°C with shaking.

¢ Culture Dilution: Dilute the overnight culture 1:100 into fresh LB broth. This ensures the
bacteria are in the exponential growth phase for the start of the experiment.

o Experimental Setup:
o In the wells of a 96-well plate, add 198 uL of the diluted bacterial culture.

o Test Wells: Add 2 uL of the 2',3'-cUMP stock solution to achieve the desired final
concentration (e.g., 1 mM). Include a range of concentrations to assess dose-dependency.
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o Control Wells: Add 2 uL of sterile water (vehicle control). This is crucial to ensure the
solvent has no effect on biofilm formation.

o Blank Wells: Add 200 pL of sterile LB broth only. This will be used to subtract the
background absorbance from the crystal violet stain.

o Self-Validating System: Include at least triplicate wells for each condition to ensure
statistical validity.

 Incubation: Cover the plate and incubate at 30°C or 37°C under static (non-shaking)
conditions for 24-48 hours. Static conditions are essential to promote biofilm formation at the
liquid-air interface and on the well surface.

e Staining:

o Carefully discard the planktonic culture from the wells. Gently wash the wells twice with
sterile PBS or water to remove any remaining non-adherent cells. Be gentle to avoid
dislodging the biofilm.

o Add 200 pL of 0.1% crystal violet solution to each well and incubate at room temperature
for 15 minutes.

o Discard the stain and wash the wells thoroughly with water until the wash water is clear.

e Quantification:

[¢]

Air-dry the plate completely.

[e]

Add 200 pL of 95% ethanol or 30% acetic acid to each well to solubilize the bound crystal
violet.

Incubate for 10-15 minutes.

[e]

o

Measure the absorbance at ~570 nm using a plate reader.

o Data Analysis: Subtract the average absorbance of the blank wells from all experimental
wells. Compare the absorbance values of the 2',3'-cUMP-treated wells to the vehicle control
wells. A significant decrease in absorbance indicates inhibition of biofilm formation.
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Conclusion

Uridine-2',3'-cyclic Monophosphate Sodium Salt is a fundamentally important molecule for
any laboratory investigating RNA biology or bacterial physiology. Its well-defined
physicochemical properties and critical role as both a product of RNA cleavage and a signaling
molecule make it an indispensable research tool. By understanding its origins, functions, and
the causal logic behind its application in robustly designed experiments, researchers can
effectively harness this compound to drive new discoveries in enzymology, microbiology, and
drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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